![molecular formula C14H14ClN3O4 B2594288 diethyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4,5-dicarboxylate CAS No. 887224-79-5](/img/structure/B2594288.png)
diethyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4,5-dicarboxylate
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Description
Diethyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C14H14ClN3O4 and its molecular weight is 323.73. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
One study synthesized a compound related to diethyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4,5-dicarboxylate, which demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria, indicating its potential as a bactericidal agent (Boukhssas et al., 2017).
Corrosion Inhibition
Several studies have evaluated the efficacy of triazole derivatives as corrosion inhibitors for metals in acidic environments. These compounds, including variations of this compound, have shown to significantly reduce corrosion in metals, highlighting their importance in industrial applications to enhance the longevity and durability of metal components (Rahmani et al., 2019); (Raviprabha & Bhat, 2021).
Interaction with Biological Macromolecules
Research on the interaction of triazole derivatives with biological macromolecules such as proteins and DNA can provide valuable insights into the development of new therapeutic agents. Studies indicate these compounds can significantly influence the microenvironment of amino acids in proteins, which may have implications for drug design and the understanding of drug-protein interactions (Liu et al., 2020).
Molecular Rearrangements and Synthetic Pathways
Research has also focused on the synthetic routes and molecular rearrangements of triazole derivatives, providing a deeper understanding of their chemical behavior and potential for creating novel compounds with varied applications (Ezema et al., 2015).
Properties
IUPAC Name |
diethyl 1-(4-chlorophenyl)triazole-4,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O4/c1-3-21-13(19)11-12(14(20)22-4-2)18(17-16-11)10-7-5-9(15)6-8-10/h5-8H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSANPVJDODXLHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)Cl)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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